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  4. (E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
(E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate (E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 380868-03-1
VCID: VC0490948
InChI: InChI=1S/C24H25FN2O4/c1-16-2-4-18(5-3-16)22(28)20-21(17-6-8-19(25)9-7-17)27(24(30)23(20)29)11-10-26-12-14-31-15-13-26/h2-9,21,28H,10-15H2,1H3/b22-20+
SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)F)O
Molecular Formula: C24H25FN2O4
Molecular Weight: 424.5g/mol

(E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate

CAS No.: 380868-03-1

Main Products

VCID: VC0490948

Molecular Formula: C24H25FN2O4

Molecular Weight: 424.5g/mol

(E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 380868-03-1

CAS No. 380868-03-1
Product Name (E)-[2-(4-Fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Molecular Formula C24H25FN2O4
Molecular Weight 424.5g/mol
IUPAC Name (4E)-5-(4-fluorophenyl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H25FN2O4/c1-16-2-4-18(5-3-16)22(28)20-21(17-6-8-19(25)9-7-17)27(24(30)23(20)29)11-10-26-12-14-31-15-13-26/h2-9,21,28H,10-15H2,1H3/b22-20+
Standard InChIKey PLQQPCKNQPHEDP-LSDHQDQOSA-N
Isomeric SMILES CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)F)/[O-]
SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)F)O
Canonical SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)F)[O-]
PubChem Compound 5767671
Last Modified Nov 11 2021
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